(4aR,5R,6R)-6-Ethyl-4a,5-dihydroxy-4a,5,6,7-tetrahydro-4H-1-benzopyran-4-one
(4aR,5R,6R)-6-Ethyl-4a,5-dihydroxy-4a,5,6,7-tetrahydro-4H-1-benzopyran-4-one
Agistatin D is a pyranone.
Brand Name:
Vulcanchem
CAS No.:
144096-47-9
VCID:
VC0170607
InChI:
InChI=1S/C11H14O4/c1-2-7-3-4-9-11(14,10(7)13)8(12)5-6-15-9/h4-7,10,13-14H,2-3H2,1H3/t7-,10-,11-/m1/s1
SMILES:
CCC1CC=C2C(C1O)(C(=O)C=CO2)O
Molecular Formula:
C11H14O4
Molecular Weight:
210.23 g/mol
(4aR,5R,6R)-6-Ethyl-4a,5-dihydroxy-4a,5,6,7-tetrahydro-4H-1-benzopyran-4-one
CAS No.: 144096-47-9
Cat. No.: VC0170607
Molecular Formula: C11H14O4
Molecular Weight: 210.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Agistatin D is a pyranone. |
|---|---|
| CAS No. | 144096-47-9 |
| Molecular Formula | C11H14O4 |
| Molecular Weight | 210.23 g/mol |
| IUPAC Name | (4aS,5R,6R)-6-ethyl-4a,5-dihydroxy-6,7-dihydro-5H-chromen-4-one |
| Standard InChI | InChI=1S/C11H14O4/c1-2-7-3-4-9-11(14,10(7)13)8(12)5-6-15-9/h4-7,10,13-14H,2-3H2,1H3/t7-,10-,11-/m1/s1 |
| Standard InChI Key | JNJNTFPIOCKSTA-AVPPRXQKSA-N |
| Isomeric SMILES | CC[C@@H]1CC=C2[C@@]([C@@H]1O)(C(=O)C=CO2)O |
| SMILES | CCC1CC=C2C(C1O)(C(=O)C=CO2)O |
| Canonical SMILES | CCC1CC=C2C(C1O)(C(=O)C=CO2)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator